Cas no 898770-25-7 (4'-chloro-3-pyrrolidinomethyl benzophenone)

• Product Name: 4'-chloro-3-pyrrolidinomethyl benzophenone
• CAS No: 898770-25-7
• Molecular Formula: C₁₈H₁₈NOCl
• Molecular Weight: 299.79462
• MDL: MFCD03842025
• CID: 874378
• PubChem ID: 24724799

4'-chloro-3-pyrrolidinomethyl benzophenone Properties

Names and Identifiers

• (4-chlorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4'-CHLORO-3-PYRROLIDINOMETHYL BENZOPHENONE
• 4'-CHLORO-3-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID80643196
• AKOS016020466
• MFCD03842025
• (4-Chlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 4'-chloro-3-pyrrolidinomethylbenzophenone
• 898770-25-7

• MDL： MFCD03842025
• InChIKey： MRRNARDORVBBQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H18ClNO/c19-17-8-6-15(7-9-17)18(21)16-5-3-4-14(12-16)13-20-10-1-2-11-20/h3-9,12H,1-2,10-11,13H2
• SMILES： C1CCN(C1)CC2=CC(=CC=C2)C(=O)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 299.10800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 299.1076919g/mol
• Heavy Atom Count: 21
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 4.10470
• PSA: 20.31000

4'-chloro-3-pyrrolidinomethyl benzophenone Security Information

4'-chloro-3-pyrrolidinomethyl benzophenone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%